Cas no 2229136-90-5 (3-(4-methylthiophen-2-yl)propanal)

• Product Name: 3-(4-methylthiophen-2-yl)propanal
• CAS No: 2229136-90-5
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6615788
• PubChem ID: 165617774
• Update Time: 2025-05-21

3-(4-methylthiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)propanal
• 2229136-90-5
• EN300-1799984

• Inchi： 1S/C8H10OS/c1-7-5-8(10-6-7)3-2-4-9/h4-6H,2-3H2,1H3
• InChI Key： GONWQPJZSCALQQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCC=O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(4-methylthiophen-2-yl)propanal

3-(4-Methylthiophen-2-yl)Propanal: A Comprehensive Overview

3-(4-Methylthiophen-2-yl)propanal, also known by its CAS number 2229136-90-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an aldehyde group, making it a versatile building block for various chemical applications. Recent studies have highlighted its potential in drug discovery, material synthesis, and as a precursor for advanced organic molecules.

The thiophene moiety in 3-(4-methylthiophen-2-yl)propanal contributes to its aromatic stability and electronic properties, which are crucial for its reactivity in organic reactions. The aldehyde group, on the other hand, provides functionality that can be exploited in condensation reactions, such as the formation of imines or enones. This dual functionality makes the compound a valuable intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals.

Recent research has focused on the synthesis and characterization of 3-(4-methylthiophen-2-yl)propanal. For instance, studies have explored its role as a precursor in the construction of heterocyclic compounds, which are essential components of many bioactive molecules. Additionally, its application in click chemistry has been investigated, demonstrating its utility in the rapid assembly of complex structures with high efficiency.

In terms of physical properties, 3-(4-methylthiophen-2-yl)propanal exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The synthesis of 3-(4-methylthiophen-2-yl)propanal typically involves multi-step processes that begin with the preparation of the thiophene derivative. One common approach involves the oxidation of an appropriate thioether to form the thiophene ring, followed by alkylation or acylation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, 3-(4-methylthiophen-2-yl)propanal has found use in the pharmaceutical industry as a building block for drug candidates targeting various diseases. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and anticancer properties. Additionally, it has been employed in the development of advanced materials, such as conductive polymers and sensors, due to its unique electronic properties.

The environmental impact of 3-(4-methylthiophen-2-yl)propanal has also been a topic of recent research. Studies have examined its biodegradability and toxicity profiles under different environmental conditions. Results suggest that while the compound exhibits moderate biodegradability, further optimization is required to minimize its environmental footprint.

In conclusion, 3-(4-methylthiophen-2-yl)propanal, CAS No. 2229136-90 strong>, is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.